Cas no 894668-93-0 ((3Z)-1-benzyl-3-{(2-methoxyphenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione)

(3Z)-1-benzyl-3-{(2-methoxyphenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione structure

894668-93-0 structure

Product Name:(3Z)-1-benzyl-3-{(2-methoxyphenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione

CAS No:894668-93-0

MF:C₂₁H₁₈N₂O₄S₂

MW:426.508622646332

CID:5423880

PubChem ID:46280633

Update Time:2023-11-21

(3Z)-1-benzyl-3-{(2-methoxyphenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione Chemical and Physical Properties

Names and Identifiers

- (3Z)-1-benzyl-3-{[(2-methoxyphenyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide
- (3Z)-1-benzyl-3-[(2-methoxyanilino)methylidene]-2,2-dioxothieno[3,2-c]thiazin-4-one
- AKOS001954433
- 894668-93-0
- F3411-1337
- (Z)-1-benzyl-3-(((2-methoxyphenyl)amino)methylene)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide
- (3Z)-1-benzyl-3-{[(2-methoxyphenyl)amino]methylidene}-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazine-2,2,4-trione
- 1H-Thieno[3,2-c][1,2]thiazin-4(3H)-one, 3-[[(2-methoxyphenyl)amino]methylene]-1-(phenylmethyl)-, 2,2-dioxide
- (3Z)-1-benzyl-3-{(2-methoxyphenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione
- Inchi： 1S/C21H18N2O4S2/c1-27-18-10-6-5-9-16(18)22-13-19-20(24)21-17(11-12-28-21)23(29(19,25)26)14-15-7-3-2-4-8-15/h2-13,22H,14H2,1H3
- InChI Key： JPXGVSOYFHZSQX-UHFFFAOYSA-N
- SMILES： S1(=O)(=O)C(=CNC2=CC=CC=C2OC)C(=O)C2SC=CC=2N1CC1=CC=CC=C1

Computed Properties

Exact Mass: 426.07079941g/mol
Monoisotopic Mass: 426.07079941g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 29
Rotatable Bond Count: 5
Complexity: 728
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 112Å²

Experimental Properties

Density: 1.487±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 608.4±65.0 °C(Predicted)
pka: -1.76±0.20(Predicted)

(3Z)-1-benzyl-3-{(2-methoxyphenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3411-1337-2μmol	(3Z)-1-benzyl-3-{[(2-methoxyphenyl)amino]methylidene}-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazine-2,2,4-trione	894668-93-0	2μmol	$57.0	2023-09-10
Life Chemicals	F3411-1337-5μmol	(3Z)-1-benzyl-3-{[(2-methoxyphenyl)amino]methylidene}-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazine-2,2,4-trione	894668-93-0	5μmol	$63.0	2023-09-10
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Life Chemicals	F3411-1337-20μmol	(3Z)-1-benzyl-3-{[(2-methoxyphenyl)amino]methylidene}-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazine-2,2,4-trione	894668-93-0	20μmol	$79.0	2023-09-10
Life Chemicals	F3411-1337-1mg	(3Z)-1-benzyl-3-{[(2-methoxyphenyl)amino]methylidene}-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazine-2,2,4-trione	894668-93-0	1mg	$54.0	2023-09-10
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